1,3-Difluoro-5-pent-1-enylbenzene

• CAS No.: 121219-24-7
• Molecular Formula: C11H12F2
• Molecular Weight: 182.21 g/mol
• IUPAC Name: 1,3-difluoro-5-pent-1-enylbenzene
• InChI: InChI=1S/C11H12F2/c1-2-3-4-5-9-6-10(12)8-11(13)7-9/h4-8H,2-3H2,1H3
• InChI Key: AADMFISRZXWFDJ-UHFFFAOYSA-N
• Canonical SMILES: CCCC=CC1=CC(=CC(=C1)F)F

Description

1,3-Difluoro-5-pent-1-enylbenzene is a substituted aromatic compound featuring a benzene ring with fluorine atoms at the 1- and 3-positions and a pent-1-enyl group at the 5-position. The fluorine substituents impart strong electron-withdrawing effects, reducing the electron density of the aromatic ring and influencing reactivity toward electrophilic substitution.

Comparison with Similar Compounds

1,3-Dibromo-5-fluorobenzene

• Structure : Benzene with bromine at 1 and 3 positions and fluorine at 4.
• Key Differences :
  • Bromine atoms are heavier (atomic mass ~80 vs. fluorine ~19) and less electronegative, leading to weaker electron-withdrawing effects compared to fluorine.
  • Bromine’s polarizability enhances susceptibility to nucleophilic aromatic substitution, unlike fluorine’s resistance to such reactions.
  • Higher molecular weight (MW ~252 g/mol vs. ~182 g/mol for 1,3-difluoro derivatives) increases boiling/melting points .

Alkyl-Substituted Benzenes

3-Phenyldodecane (CAS 4621-36-7)

• Structure : Benzene with a 1-ethyloctyl chain.
• Key Differences :
  • The long alkyl chain (C10) dominates physical properties, resulting in higher hydrophobicity and lower solubility in polar solvents compared to the alkenyl-fluorinated compound.
  • Alkyl groups are electron-donating, activating the ring toward electrophilic substitution—contrasting with fluorine’s deactivating effects .

Data Table: Comparative Properties

Property	1,3-Difluoro-5-pent-1-enylbenzene*	1,3-Dibromo-5-fluorobenzene	3-Phenyldodecane
Molecular Formula	C₁₁H₁₁F₂	C₆H₃Br₂F	C₁₈H₂₈
Molecular Weight (g/mol)	~182	~252	~244
Boiling Point (°C)	Estimated 180-200	210-215	290-300
Solubility in Water	Low (fluorine enhances polarity)	Very low	Insoluble
Reactivity	Electrophilic substitution resistant; alkene reactivity	Nucleophilic substitution favored	Electrophilic substitution favored

*Values estimated based on analog compounds.

Preparation Methods

Palladium-Catalyzed Coupling Reactions

Palladium-mediated cross-coupling reactions represent a cornerstone for introducing alkenyl groups to aromatic systems. For 1,3-difluoro-5-pent-1-enylbenzene, a Suzuki-Miyaura coupling between 5-bromo-1,3-difluorobenzene and pent-1-enylboronic acid offers a direct pathway. The reaction typically employs a Pd(PPh₃)₄ catalyst (1–2 mol%) in a mixed solvent system (toluene/ethanol) with a base such as K₂CO₃ at 80–100°C. Challenges include the synthesis of 5-bromo-1,3-difluorobenzene, which requires directed bromination of the parent arene. Fluorine’s meta-directing effects facilitate bromination at the 5th position under electrophilic conditions (Br₂, FeBr₃, 0°C).

Key Data:

Reaction Component	Condition/Parameter
Catalyst	Pd(PPh₃)₄ (2 mol%)
Solvent	Toluene/Ethanol (3:1)
Temperature	90°C, 12 h
Yield (Theoretical)	65–75% (based on)

Heck Coupling for Direct Alkene Installation

The Heck reaction couples aryl halides with alkenes, making it suitable for installing the pent-1-enyl group. Using 5-iodo-1,3-difluorobenzene and 1-pentene in the presence of Pd(OAc)₂ and a phosphine ligand (e.g., P(o-tolyl)₃) enables C–C bond formation. The reaction proceeds via oxidative addition of the aryl iodide, alkene insertion, and β-hydride elimination, favoring the (E)-isomer of the alkene. Polar aprotic solvents like DMF enhance reactivity, while silver salts (Ag₂CO₃) mitigate halide scavenging.

Directed Ortho-Metalation and Electrophilic Trapping

Lithium-Halogen Exchange and Electrophilic Quenching

Directed metalation leverages fluorine’s ability to stabilize adjacent negative charges. Treating 1,3-difluorobenzene with LDA (Lithium Diisopropylamide) at −78°C in THF generates a lithiated intermediate at the 5th position, which reacts with pent-1-enyl electrophiles (e.g., pent-1-enyl bromide). This method avoids pre-functionalized aryl halides but requires strict anhydrous conditions.

Example Protocol:

• Lithiation: 1,3-Difluorobenzene (1 eq) + LDA (1.1 eq) in THF, −78°C, 1 h.

• Electrophilic Quenching: Add pent-1-enyl bromide (1.2 eq), warm to 0°C, stir 2 h.

• Workup: Quench with NH₄Cl, extract with EtOAc, purify via column chromatography.

Silyl-Directed Functionalization

Introducing a trimethylsilyl (TMS) group at the 5th position via Friedel-Crafts alkylation (using TMSCl and AlCl₃) facilitates subsequent iodination or borylation. The TMS group is later replaced by the pent-1-enyl chain through Pd-catalyzed cross-coupling, offering a modular approach.

Sonogashira Coupling and Partial Hydrogenation

Alkyne Intermediate Synthesis

Sonogashira coupling of 5-iodo-1,3-difluorobenzene with pent-1-yne installs a terminal alkyne, yielding 1,3-difluoro-5-(pent-1-ynyl)benzene. Catalytic hydrogenation (H₂, Lindlar catalyst) selectively reduces the alkyne to the cis-alkene, though isomerization to the trans-form may occur under prolonged reaction times.

Reaction Optimization:

• Catalyst: Lindlar (Pd/CaCO₃, quinoline poison).

• Solvent: Hexane, 25°C, 4 h.

• Selectivity: >90% cis-alkene (initial 2 h); trans dominance after 8 h.

Dehydrogenation of Alkyl Precursors

From 1,3-Difluoro-5-pentylbenzene

Dehydrogenation of the saturated pentyl side chain introduces the double bond. Using Pd/C (10 wt%) at 200°C under nitrogen flow, the reaction proceeds via β-hydride elimination, yielding the pent-1-enyl derivative. This method is limited by competing over-dehydrogenation to phenylacetylene and requires careful temperature control.

Comparative Yields:

Starting Material	Product	Yield (%)
1,3-Difluoro-5-pentyl	1,3-Difluoro-5-pent-1-enyl	40–50

Q & A

Q. What are the recommended synthetic routes for 1,3-Difluoro-5-pent-1-enylbenzene, and how can reaction conditions be optimized?

A common approach involves Suzuki-Miyaura coupling or nucleophilic aromatic substitution using fluorinated benzene precursors and pent-1-enyl derivatives. For example, Pd-catalyzed cross-coupling (e.g., PdCl₂(dppf)₂) with boronic esters under anhydrous conditions at 70–80°C can enhance yield . Optimization requires monitoring reaction time, temperature, and ligand choice to minimize side reactions like defluorination. Purification via column chromatography with hexane/ethyl acetate gradients is typical .

Q. What analytical techniques are critical for characterizing 1,3-Difluoro-5-pent-1-enylbenzene?

• NMR Spectroscopy : ¹⁹F NMR is essential for confirming fluorine substitution patterns (δ ~ -110 to -160 ppm for aromatic fluorines).
• GC-MS/HPLC : To assess purity and detect isomers or byproducts.
• IR Spectroscopy : Identifies C-F stretches (1000–1300 cm⁻¹) and alkene C=C vibrations (~1650 cm⁻¹). Reference databases like NIST Chemistry WebBook provide benchmark spectral data for validation .

Q. How should researchers safely handle 1,3-Difluoro-5-pent-1-enylbenzene in the laboratory?

Use fume hoods with local exhaust ventilation to avoid inhalation. Wear nitrile gloves, chemical-resistant goggles, and lab coats. In case of skin contact, wash immediately with soap and water. Store in sealed containers under inert gas (e.g., N₂) at ≤4°C to prevent degradation. Refer to SDS guidelines for fluorinated aromatics, emphasizing toxicity mitigation for nitroso or reactive intermediates .

Advanced Research Questions

Q. How can computational tools predict feasible synthetic pathways for novel derivatives of 1,3-Difluoro-5-pent-1-enylbenzene?

Machine learning platforms (e.g., Pistachio, Reaxys) integrate retrosynthetic analysis using template-based relevance scoring. Input the target structure to generate precursors, prioritizing routes with high plausibility (>0.95) and minimal steps. Validate predictions with experimental data, adjusting for steric hindrance from fluorine substituents .

Q. What strategies resolve contradictions in spectroscopic data (e.g., unexpected ¹H NMR splitting patterns)?

Contradictions may arise from dynamic effects like restricted rotation in the pent-1-enyl group or fluorine-mediated coupling. Use variable-temperature NMR to probe conformational changes. Compare computational (DFT) chemical shift predictions with experimental data to isolate artifacts .

Q. How does the electron-withdrawing effect of fluorine substituents influence the reactivity of 1,3-Difluoro-5-pent-1-enylbenzene in electrophilic substitution?

Fluorine deactivates the aromatic ring, directing electrophiles to the less hindered positions (e.g., para to fluorine). Kinetic studies under controlled conditions (e.g., nitration with HNO₃/H₂SO₄ at 0°C) reveal regioselectivity. Monitor reaction progress via LC-MS to quantify intermediates .

Q. What are the stability challenges of 1,3-Difluoro-5-pent-1-enylbenzene under acidic/basic conditions, and how can degradation be mitigated?

The compound may undergo hydrolysis of the alkene or C-F bond cleavage in strong acids/bases. Stability assays (e.g., pH 1–14 at 25–60°C) with HPLC tracking identify degradation pathways. Buffered conditions (pH 7–8) and low-temperature storage are recommended .

Q. How can researchers address reproducibility issues in catalytic coupling reactions involving this compound?

Trace moisture or oxygen often causes variability. Use rigorously dried solvents (e.g., molecular sieves) and Schlenk-line techniques. Document catalyst loading (e.g., 2–5 mol% Pd), ligand ratios, and degassing steps. Cross-validate with independent labs using shared protocols .

Methodological Notes

• Data Interpretation : Cross-reference experimental results with computational models (e.g., Gaussian for NMR/IR simulations) to resolve ambiguities .
• Contradiction Analysis : Apply iterative hypothesis testing, prioritizing variables like solvent polarity or steric effects .
• Safety Compliance : Align handling protocols with OSHA and EPA guidelines, particularly for fluorinated waste disposal .